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Compound of Interest

Compound Name: 2-Methoxyphenyl thienyl ketone
CAS No.: 71735-17-6
Cat. No.: B12650716
Get Quote
. J

Executive Summary & Immediate Action

2-Methoxyphenyl thienyl ketone (often identified as (2-methoxyphenyl)(thiophen-2-
yl)methanone) is an organosulfur compound used primarily as a pharmaceutical intermediate.
Unlike standard organic waste, its disposal is governed by its thiophene (sulfur-containing)
moiety. Improper incineration can release hazardous sulfur oxides (

).

Core Directive: Do NOT dispose of down the drain. Do NOT mix with oxidizing acids (e.g.,
Nitric Acid) or peroxides. Segregate into Non-Halogenated, Sulfur-Bearing Organic Waste.

Chemical Safety Profile (CSP)

Effective disposal requires understanding the physicochemical properties that dictate waste
stream compatibility.
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Property

Specification

Operational Implication

Chemical Class

Aryl Thienyl Ketone

Contains Sulfur (

); requires scrubbed

incineration.

Physical State

Solid (crystalline powder) or Oil

Solids must be dissolved or

packed in wide-mouth drums.

Flash Point

>110°C (Estimated)

Classified as Combustible, not

Flammable (unless in solvent).

Hazards (GHS)

H315 (Skin), H319 (Eye), H335
(Resp)

Standard PPE (Nitrile gloves,
goggles) required during
handling.

Incompatibilities

Strong Oxidizers, Reducing

Agents

Risk of exothermic reaction.
Keep away from nitric

acid/peroxides.

Waste Code

Non-RCRA Listed (General
Organic)

Falls under "Characteristic
Waste" if ignitable, otherwise

"Toxic Organic."

Technical Insight: The methoxy group (

) activates the phenyl ring, making it susceptible to electrophilic attack, while the

thiophene ring is electron-rich. This makes the compound stable under normal

storage but potentially reactive with strong oxidizers in a waste container.

Pre-Disposal Stabilization & Segregation

Before moving to the disposal workflow, the compound must be stabilized.
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A. Solid Waste (Pure Compound)

o Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a glass
amber jar.

e No Bulking: Do not "bulk" (pour loose powder) into a general 55-gallon drum unless explicitly
authorized by your facility's hazardous waste contractor. Small containers (secondary
containment) are safer to prevent dust generation.

e Labeling: Mark the container clearly with:
o Full Chemical Name: (2-Methoxyphenyl)(thiophen-2-yl)methanone

o Constituent Flag: "CONTAINS SULFUR" (Critical for incinerator operators).

B. Liquid Waste (Reaction Mixtures/Mother Liquor)

e Solvent Compatibility: Ensure the carrier solvent is compatible.
o Safe: Acetone, Ethanol, Ethyl Acetate, Dichloromethane (DCM).
o Unsafe: Piranha solution, concentrated Nitric acid.
e Segregation:
o If dissolved in DCM/Chloroform: Segregate to Halogenated Waste.
o If dissolved in Acetone/Methanol: Segregate to Non-Halogenated Waste.

Disposal Workflow (Decision Matrix)

The following logic gate ensures the material ends up in the correct incineration stream.
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Waste Generation:
2-Methoxyphenyl Thienyl Ketone

Determine Physical State

Pure Compound \ Dissolved

Solid / Powder Solution / Mother Liquor

;

Check Solvent Type

v

Pack in HDPE/Glass Jar.
Label: 'Solid Organic Waste - Sulfur Bearing'

Contains Halogens No Halogens

Halogenated Solvent Non-Halogenated Solvent
(DCM, Chloroform) (Acetone, EtOAc, MeOH)

Stream: Halogenated Organic Stream: Non-Halogenated Organic
(High Temp Incineration) (Fuel Blending/Incineration)

EHS / HazMat Pickup

Click to download full resolution via product page

Figure 1: Decision matrix for segregating thiophene-derivative waste streams based on solvent
composition and physical state.

Emergency Spill Procedures
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In the event of a bench-scale spill (<50g), follow this immediate protocol.
o Evacuate & Ventilate:
o Alert nearby personnel.
o If powder is airborne, evacuate the immediate area to let dust settle (prevent inhalation).
e PPE Upgrade:
o Standard: Lab coat, Nitrile gloves (double gloving recommended), Safety glasses.
o Respiratory: If dust is visible, use an N95 or P100 particulate respirator.
e Containment:

o Solids: Cover with wet paper towels to prevent dust dispersion, then scoop into a disposal
jar.

o Liquids: Surround with vermiculite or sand. Do not use combustible materials (sawdust) if
the solvent is flammable.

e Decontamination:

o Wipe the surface with a soap and water solution. Thienyl ketones are generally lipophilic;
water alone may smear the residue. Use a surfactant (detergent).

o Place all cleanup materials (wipes, gloves) into the hazardous waste container.

Regulatory & Compliance Context (US/EU)

o EPA (USA): While not explicitly P-listed or U-listed under RCRA, this compound is a
"Chemical of Interest" due to the sulfur content. It must be disposed of via a TSD (Treatment,
Storage, and Disposal) facility permitted for organosulfur incineration [1].

e REACH (EU): Ensure the waste manifest declares the substance as "Organosulfur
compound, solid, n.o.s." to comply with ADR transport regulations regarding potential toxicity

[2].
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Final Verification Checklist

Is the container chemically compatible (HDPE/Glass)?
Is the label complete with no abbreviations?

Is the "Contains Sulfur" flag visible?

Is the cap tight and the exterior free of residue?
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Ketone]. BenchChem, [2026]. [Online PDF]. Available at:
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methoxyphenyl-thienyl-ketone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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